Cas no 1804695-71-3 (2,4-Diamino-6-(difluoromethyl)-3-methylpyridine)

• Product Name: 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine
• CAS No: 1804695-71-3
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 4849675
• Update Time: 2025-11-01

2,4-Diamino-6-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H9F2N3/c1-3-4(10)2-5(6(8)9)12-7(3)11/h2,6H,1H3,(H4,10,11,12)
• InChI Key： QHRVTCCTJZKHAW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=C(N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9

Additional information on 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine

Recent Advances in the Study of 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine (CAS: 1804695-71-3)

2,4-Diamino-6-(difluoromethyl)-3-methylpyridine (CAS: 1804695-71-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the context of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine is its incorporation into the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop inhibitors targeting specific kinases, such as JAK2 and EGFR, which are known to be involved in oncogenic processes. The difluoromethyl group in particular has been shown to enhance the binding affinity and selectivity of these inhibitors, making it a valuable structural feature in drug design.

In addition to its role in kinase inhibition, 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine has also been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's mechanism of action appears to involve interference with microbial nucleic acid synthesis, although further research is needed to fully elucidate its molecular targets. These findings suggest that it could serve as a promising scaffold for the development of new antimicrobial agents, addressing the growing need for novel therapeutics in the face of increasing antibiotic resistance.

The synthetic pathways for 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine have also been a focus of recent research. Advances in fluorination techniques and catalytic methods have enabled more efficient and scalable production of this compound, which is critical for its broader application in medicinal chemistry. For instance, researchers have reported the use of transition metal-catalyzed reactions to introduce the difluoromethyl group with high regioselectivity, significantly improving the yield and purity of the final product. These methodological improvements are expected to facilitate further exploration of its chemical and biological properties.

Despite these promising developments, challenges remain in the optimization of 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine for clinical use. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation. Ongoing research efforts are likely to uncover additional applications and refine its utility in drug discovery.

In conclusion, 2,4-Diamino-6-(difluoromethyl)-3-methylpyridine (CAS: 1804695-71-3) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its unique structural features and diverse biological activities position it as a key player in the development of next-generation therapeutics. As research progresses, this compound is expected to contribute significantly to advancements in targeted therapies and antimicrobial treatments, addressing unmet medical needs in various disease areas.